Cas no 7208-40-4 (1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-)

1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel- structure
7208-40-4 structure
Product Name:1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-
CAS No:7208-40-4
MF:C12H18O8
MW:290.266524791718
CID:565947
PubChem ID:230393
Update Time:2025-04-19

1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Butanetetrol,1,2,3,4-tetraacetate, (2R,3S)-rel-
    • [(2R,3S)-2,3,4-triacetyloxybutyl] acetate
    • [(2S,3R)-2,3,4-triacetyloxybutyl] acetate
    • 1,3,4-Butanetetrol, tetraacetate, (R*,S*)-
    • NSC25285
    • SCHEMBL7150206
    • Erythritol tetraacetate
    • RSZROFFHBBZJAD-TXEJJXNPSA-N
    • NSC-25285
    • 7208-40-4
    • Inchi: 1S/C12H18O8/c1-7(13)17-5-11(19-9(3)15)12(20-10(4)16)6-18-8(2)14/h11-12H,5-6H2,1-4H3/t11-,12+
    • InChI Key: RSZROFFHBBZJAD-TXEJJXNPSA-N
    • SMILES: O(C(C)=O)[C@H](COC(C)=O)[C@H](COC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 290.10014
  • Monoisotopic Mass: 290.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.202
  • Boiling Point: 321.6°C at 760 mmHg
  • Flash Point: 136.5°C
  • Refractive Index: 1.448
  • PSA: 105.2
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